Cas no 95645-00-4 (3-Methoxy-2,6-dimethylaniline)

• Product Name: 3-Methoxy-2,6-dimethylaniline
• CAS No: 95645-00-4
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 5007682
• PubChem ID: 13369969
• Update Time: 2026-02-27

3-Methoxy-2,6-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-2,6-dimethylaniline
• 2,6-Dimethyl-3-methoxyaniline
• 3-Methoxy-2,6-dimethylbenzenamine (ACI)
• 3-Methoxy-2,6-dimethyl-aniline
• SCHEMBL8034927
• E87814
• 3-Methoxy-2,6-dimethylbenzenamine
• AKOS000277434
• SB75714
• SY315506
• DB-183552
• starbld0018249
• CS-0310184
• EN300-6773105
• 95645-00-4
• MFCD08693118

• Inchi： 1S/C9H13NO/c1-6-4-5-8(11-3)7(2)9(6)10/h4-5H,10H2,1-3H3
• InChI Key： DBRPRHMYNICNTR-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C)C(=C1C)N

Computed Properties

• Exact Mass: 151.099714038g/mol
• Monoisotopic Mass: 151.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 35.2

Additional information on 3-Methoxy-2,6-dimethylaniline

3-Methoxy-2,6-Dimethylaniline: A Comprehensive Overview

3-Methoxy-2,6-dimethylaniline is a derivative of aniline with specific substituents that make it unique in the field of organic chemistry. The compound, also identified by its CAS registry number 95645-00-4, belongs to the class of aromatic amines and has garnered significant attention due to its potential applications in various scientific domains.

The structure of 3-methoxy-2,6-dimethylaniline features an aniline backbone (a benzene ring with an amino group) substituted at positions 2, 3, and 6. The substituents include two methyl groups at positions 2 and 6, and a methoxy group at position 3. This arrangement imparts specific chemical and biological properties to the compound, making it a subject of interest in both academic and industrial research.

Recent studies have focused on understanding the bioactivity of this compound. Research published in reputable journals has highlighted its potential as a lead molecule in drug discovery. The presence of the methoxy group at position 3, combined with the methyl groups at positions 2 and 6, creates steric and electronic environments that can influence its interactions with biological systems.

One of the key areas of investigation is the pharmacological activity of 3-methoxy-2,6-dimethylaniline. Preclinical studies have suggested that this compound may exhibit antioxidant and anti-inflammatory properties, which could be harnessed for therapeutic applications. These findings align with the broader trend in natural product-based drug discovery, where methoxylation and methylation patterns are often associated with bioactive compounds.

The synthesis of 3-methoxy-2,6-dimethylaniline has also been optimized in recent years. Chemists have developed efficient methods to synthesize this compound, ensuring high yields and purity. These advancements have made it more accessible for researchers aiming to explore its properties and potential applications.

Another aspect of interest is the environmental impact of 3-methoxy-2,6-dimethylaniline. Studies have examined its stability in different environmental conditions, which is crucial for determining its suitability for various industrial applications. Understanding its behavior under diverse ecological settings can inform strategies for sustainable use and disposal.

In conclusion, 3-methoxy-2,6-dimethylaniline, with CAS registry number 95645-00-4, is a compound of growing interest in the field of organic chemistry. Its unique structure, combined with its potential pharmacological and environmental properties, positions it as a valuable subject for further research. As scientific advancements continue, this compound is likely to contribute significantly to the development of new drugs and materials.